4-cyclopropaneamido-N-{2-[(2,4-dimethoxyphenyl)formamido]ethyl}benzamide

• IUPAC Name: N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C22H25N3O5/c1-29-17-9-10-18(19(13-17)30-2)22(28)24-12-11-23-20(26)14-5-7-16(8-6-14)25-21(27)15-3-4-15/h5-10,13,15H,3-4,11-12H2,1-2H3,(H,23,26)(H,24,28)(H,25,27)
• InChI Key: ZIWSGISOEZYIBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NCCNC(=O)C2=CC=C(C=C2)NC(=O)C3CC3)OC
• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions under which the reactions occur, the products formed, and the mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, optical activity, and reactivity.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves studying the toxicity of the compound, its environmental impact, and precautions that need to be taken while handling it.